Cas no 1804485-26-4 (3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804485-26-4
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4853053
• Update Time: 2025-06-14

3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-7(10)4-3(1-11)2-13-6(5(4)12)8(14)15/h2,7H,12H2,(H,14,15)
• InChI Key： AFWSAGFTIIUDJT-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C(=O)O)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 0.9
• Topological Polar Surface Area: 100

Additional information on 3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

Comprehensive Analysis of 3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS 1804485-26-4)

The compound 3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS 1804485-26-4) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and cyano substitution, make it a valuable intermediate for designing novel bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted drug discovery and sustainable crop protection solutions.

In the context of drug development, this compound's pyridine-2-carboxylic acid scaffold is particularly noteworthy. Researchers are exploring its utility in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The presence of both amino and carboxylic acid functional groups allows for versatile derivatization, addressing key challenges in bioavailability optimization—a frequent search query among medicinal chemists.

From a synthetic chemistry perspective, the difluoromethyl moiety (a fluorine-containing group) has gained attention due to its ability to improve metabolic stability—a critical factor in ADME property prediction. This aligns with industry trends toward fluorinated pharmaceuticals, which account for over 30% of recent FDA approvals. The compound's cyano group further enhances its reactivity profile, making it suitable for click chemistry applications in bioconjugation strategies.

Environmental considerations are also driving interest in CAS 1804485-26-4. Its potential as a building block for green chemistry applications resonates with the sustainable synthesis movement. Computational studies suggest that its degradation products exhibit lower ecological persistence compared to traditional heterocycles, addressing PFAS alternative searches in agrochemical forums.

The compound's crystallographic data (recently deposited in the Cambridge Structural Database) reveals interesting hydrogen-bonding networks, providing insights for crystal engineering—a trending topic in materials science. These properties are particularly relevant for developing co-crystals to enhance drug solubility, a persistent challenge in formulation science.

Analytical characterization of 3-Amino-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid typically involves advanced techniques like LC-MS/MS and 19F NMR, reflecting the pharmaceutical industry's shift toward high-resolution analytics. Method development protocols for this compound frequently appear in discussions about QC/QA workflows, particularly for high-potency APIs.

In conclusion, CAS 1804485-26-4 represents a multifaceted research tool at the intersection of medicinal chemistry, materials science, and green technology. Its structural versatility continues to inspire innovations across multiple disciplines, from fragment-based drug design to smart agrochemicals, positioning it as a compound of enduring scientific interest.